99-54-7

3,4-Dichloronitrobenzene

In Stock

• CAS RN:
• 99-54-7

• Formula:
• C6H3Cl2NO2

• InChI:
• InChI=1S/C6H3Cl2NO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H

• InChIKey:
• NTBYINQTYWZXLH-UHFFFAOYSA-N

• 3,4-dichloronitrobenzene appears as colorless crystals or light beige solid. (NTP, 1992)

7-Isopropyl-4-methyloxepan-2-one

• CAS RN:
• 499-54-7

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-7(2)9-5-4-8(3)6-10(11)12-9/h7-9H,4-6H2,1-3H3

• InChIKey:
• GGAXPLCKKANQED-UHFFFAOYSA-N

• 7-isopropyl-4-methyloxepan-2-one is an epsilon-lactone that is oxepan-2-one which is substituted at positions 4 and 7 by methyl and isopropyl groups, respectively.
  Menthone lactone, also known as fema 3355, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. Menthone lactone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menthone lactone is primarily located in the membrane (predicted from logP). Menthone lactone has a brown, maple syrup, and sugar taste.

Morpholine, 4-(1-oxooctadecyl)-

In Stock

• CAS RN:
• 5299-54-7

• Formula:
• C22H43NO2

• InChI:
• InChI=1S/C22H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(24)23-18-20-25-21-19-23/h2-21H2,1H3

• InChIKey:
• FNRZFGPYQDAGEX-UHFFFAOYSA-N

• Morpholine, 4-(1-oxooctadecyl)- is a useful research compound. Its molecular formula is C22H43NO2 and its molecular weight is 353.6 g/mol. The purity is usually 95%.

3-Amino-4-methylpentanoic acid

In Stock

• CAS RN:
• 5699-54-7

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-4(2)5(7)3-6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)

• InChIKey:
• GLUJNGJDHCTUJY-YFKPBYRVSA-N

• Beta-Leucine, also known as (S)-homo-beta-val or b-leucine, belongs to the class of organic compounds known as beta amino acids and derivatives. These are amino acids having a (-NH2) group attached to the beta carbon atom. Beta-Leucine is soluble (in water) and a weakly acidic compound (based on its pKa). Beta-Leucine has been primarily detected in blood. Beta-Leucine has been linked to the inborn metabolic disorders including vitamin B12 deficiency.
  (3S)-beta-leucine is the (3S)-beta-isomer of leucine. It is an enantiomer of a (3R)-beta-leucine.

1,4-Dimethoxy-2,3,5,6-tetramethylbenzene

• CAS RN:
• 13199-54-7

• Formula:
• C12H18O2

• InChI:
• InChI=1S/C12H18O2/c1-7-8(2)12(14-6)10(4)9(3)11(7)13-5/h1-6H3

• InChIKey:
• CPDNGRVWRPXTGS-UHFFFAOYSA-N

• 1,4-Dimethoxy-2,3,5,6-tetramethylbenzene is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.

1,8-Didemethyl Zolazepam

Usually In Stock

• CAS RN:
• 55199-54-7

• Formula:
• C13H11FN4O

• InChI:
• InChI=1S/C13H11FN4O/c1-7-11-12(8-4-2-3-5-9(8)14)15-6-10(19)16-13(11)18-17-7/h2-5H,6H2,1H3,(H2,16,17,18,19)

• InChIKey:
• AVCLYVCGJQNRNQ-UHFFFAOYSA-N

• 1,8-Didemethyl Zolazepam, also known as 1,8-Didemethyl Zolazepam, is a useful research compound. Its molecular formula is C13H11FN4O and its molecular weight is 258.256. The purity is usually 95%.

2-(6-Bromonaphthalen-2-yl)oxyethanol

In Stock

• CAS RN:
• 165899-54-7

• Formula:
• C12H11BrO2

• InChI:
• InChI=1S/C12H11BrO2/c13-11-3-1-10-8-12(15-6-5-14)4-2-9(10)7-11/h1-4,7-8,14H,5-6H2

• InChIKey:
• FLDTYJBBBDFRCZ-UHFFFAOYSA-N

• 2-(6-Bromonaphthalen-2-yl)oxyethanol is a useful research compound. Its molecular formula is C12H11BrO2 and its molecular weight is 267.12 g/mol. The purity is usually 95%.

ethyl 3-(4-(benzyloxy)phenyl)-4-cyano-1H-pyrrole-2-carboxylate

In Stock

• CAS RN:
• 851199-54-7

• Formula:
• C21H18N2O3

• InChI:
• InChI=1S/C21H18N2O3/c1-2-25-21(24)20-19(17(12-22)13-23-20)16-8-10-18(11-9-16)26-14-15-6-4-3-5-7-15/h3-11,13,23H,2,14H2,1H3

• InChIKey:
• KWURYGQHZPZDGF-UHFFFAOYSA-N

• Ethyl 3-(4-(benzyloxy)phenyl)-4-cyano-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C21H18N2O3 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

[1,2]Oxazolo[5,4-E]indolizine

• CAS RN:
• 110799-54-7

• Formula:
• C9H6N2O

• InChI:
• InChI=1S/C9H6N2O/c1-2-8-4-3-7-6-10-12-9(7)11(8)5-1/h1-6H

• InChIKey:
• BKTZVIWXGILJCL-UHFFFAOYSA-N

• [1,2]Oxazolo[5,4-E]indolizine, also known as [1,2]Oxazolo[5,4-E]indolizine, is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16. The purity is usually 95%.

2-(3-hydroxyphenyl)-N-methylacetamide

In Stock

• CAS RN:
• 220299-54-7

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-10-9(12)6-7-3-2-4-8(11)5-7/h2-5,11H,6H2,1H3,(H,10,12)

• InChIKey:
• WZJCFSUUTUYLKJ-UHFFFAOYSA-N

• 2-(3-hydroxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.

5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-2-(3,4,5-trimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539799-54-7

• Formula:
• C26H25N7O4

• InChI:
• InChI=1S/C26H25N7O4/c1-15-21(25(34)30-18-6-5-9-28-14-18)22(16-7-10-27-11-8-16)33-26(29-15)31-24(32-33)17-12-19(35-2)23(37-4)20(13-17)36-3/h5-14,22H,1-4H3,(H,30,34)(H,29,31,32)

• InChIKey:
• DWUJLYPYKAKMED-UHFFFAOYSA-N

• 5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-2-(3,4,5-trimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.

N-(2,4-dimethoxyphenyl)-2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide

In Stock

• CAS RN:
• 872199-54-7

• Formula:
• C30H28N2O8

• InChI:
• InChI=1S/C30H28N2O8/c1-4-38-19-7-5-18(6-8-19)29(34)22-16-32(17-28(33)31-23-10-9-20(36-2)13-25(23)37-3)24-15-27-26(39-11-12-40-27)14-21(24)30(22)35/h5-10,13-16H,4,11-12,17H2,1-3H3,(H,31,33)

• InChIKey:
• CFYRMVXXLCLNRV-UHFFFAOYSA-N

• N-(2,4-dimethoxyphenyl)-2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide is a useful research compound. Its molecular formula is C30H28N2O8 and its molecular weight is 544.56. The purity is usually 95%.

N1-cyclopropyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953199-54-7

• Formula:
• C14H25N3O3

• InChI:
• InChI=1S/C14H25N3O3/c1-20-9-8-17-6-4-11(5-7-17)10-15-13(18)14(19)16-12-2-3-12/h11-12H,2-10H2,1H3,(H,15,18)(H,16,19)

• InChIKey:
• OFLAZKMBIWJOQG-UHFFFAOYSA-N

• N1-cyclopropyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C14H25N3O3 and its molecular weight is 283.372. The purity is usually 95%.

H-SER-VAL-SER-GLU-ILE-GLN-LEU-MET-HIS-ASN-LEU-GLY-LYS-HIS-LEU-ASN-SER-MET-GLU-ARG-VAL-GLU-TRP-LEU-AR

Usually In Stock

• CAS RN:
• 136799-54-7

• Formula:
• C7H7NO2

• H-SER-VAL-SER-GLU-ILE-GLN-LEU-MET-HIS-ASN-LEU-GLY-LYS-HIS-LEU-ASN-SER-MET-GLU-ARG-VAL-GLU-TRP-LEU-AR is a useful research compound. Its molecular formula is C7H7NO2. The purity is usually 95%.

3-bromo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019099-54-7

• Formula:
• C16H14BrN5O2

• InChI:
• InChI=1S/C16H14BrN5O2/c1-9-7-14(23)20-16(18-9)22-13(6-10(2)21-22)19-15(24)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,19,24)(H,18,20,23)

• InChIKey:
• CYMDJLBBTSTBPZ-UHFFFAOYSA-N

• 3-bromo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H14BrN5O2 and its molecular weight is 388.225. The purity is usually 95%.

6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid

In Stock

• CAS RN:
• 1349199-54-7

• Formula:
• C13H15NO5S

• InChI:
• InChI=1S/C13H15NO5S/c1-9-2-4-10(5-3-9)20(17,18)14-6-13(7-14)8-19-11(13)12(15)16/h2-5,11H,6-8H2,1H3,(H,15,16)

• InChIKey:
• WPOQGJLNKLKXKZ-UHFFFAOYSA-N

• 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO5S and its molecular weight is 297.33 g/mol. The purity is usually 95%.

2,2-dimethyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide

In Stock

• CAS RN:
• 1409999-54-7

• Formula:
• C17H26BNO3

• InChI:
• InChI=1S/C17H26BNO3/c1-15(2,3)14(20)19-13-10-8-12(9-11-13)18-21-16(4,5)17(6,7)22-18/h8-11H,1-7H3,(H,19,20)

• InChIKey:
• IGYCMBQKZPTDFG-UHFFFAOYSA-N

• 2,2-dimethyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide is a useful research compound. Its molecular formula is C17H26BNO3 and its molecular weight is 303.2 g/mol. The purity is usually 95%.

5-(2-(Methylthio)ethoxy)pyrimidin-2-amine

In Stock

• CAS RN:
• 1006599-54-7

• Formula:
• C7H11N3OS

• InChI:
• InChI=1S/C7H11N3OS/c1-12-3-2-11-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3,(H2,8,9,10)

• InChIKey:
• PZXBGPBKYUSLBG-UHFFFAOYSA-N

• 5-(2-(Methylthio)ethoxy)pyrimidin-2-amine is a useful research compound. Its molecular formula is C7H11N3OS and its molecular weight is 185.25. The purity is usually 95%.

(4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol

In Stock

• CAS RN:
• 1519499-54-7

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c1-4-2-5(10-7)9-6(3-11)8-4/h2,11H,3,7H2,1H3,(H,8,9,10)

• InChIKey:
• ZISOFUGPTMCHOT-UHFFFAOYSA-N

• (4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.173. The purity is usually 95%.

N-[3-[2-(5-Methyl-1,2-oxazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361699-54-7

• Formula:
• C14H19N3O3

• InChI:
• InChI=1S/C14H19N3O3/c1-3-13(18)15-7-6-14(19)17-8-4-5-12(17)11-9-10(2)20-16-11/h3,9,12H,1,4-8H2,2H3,(H,15,18)

• InChIKey:
• FPPQKKDXCPWGND-UHFFFAOYSA-N

• N-[3-[2-(5-Methyl-1,2-oxazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H19N3O3 and its molecular weight is 277.324. The purity is usually 95%.

sodium 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-sulfinate

In Stock

• CAS RN:
• 2230799-54-7

• Formula:
• C9H9N4NaO2S

• InChI:
• InChI=1S/C9H10N4O2S.Na/c1-6-5-7(2)13(12-6)8-3-4-9(11-10-8)16(14)15;/h3-5H,1-2H3,(H,14,15);/q;+1/p-1

• InChIKey:
• UHYOZRVCNZIWCJ-UHFFFAOYSA-M

• Sodium 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-sulfinate is a useful research compound. Its molecular formula is C9H9N4NaO2S and its molecular weight is 260.25 g/mol. The purity is usually 95%.

[1-Methyl-5-bis(2'-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Methyl Ester-d5

Usually In Stock

• CAS RN:
• 1276499-54-7

• Formula:
• C17H25N3O4

• InChI:
• InChI=1S/C17H25N3O4/c1-19-15-7-6-13(20(8-10-21)9-11-22)12-14(15)18-16(19)4-3-5-17(23)24-2/h6-7,12,21-22H,3-5,8-11H2,1-2H3/i1D3,5D2

• InChIKey:
• ZDEVXMCROBCROW-RPIBLTHZSA-N

• [1-Methyl-5-bis(2'-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Methyl Ester-d5, also known as [1-Methyl-5-bis(2'-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Methyl Ester-d5, is a useful research compound. Its molecular formula is C17H25N3O4 and its molecular weight is 340.435. The purity is usually 95%.

2-methyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide

• CAS RN:
• 1374263-57-6; 1409999-54-7

• Formula:
• C16H24BNO3

• InChI:
• InChI=1S/C16H24BNO3/c1-11(2)14(19)18-13-9-7-12(8-10-13)17-20-15(3,4)16(5,6)21-17/h7-11H,1-6H3,(H,18,19)

• InChIKey:
• SWFGGNJIVNXPSN-UHFFFAOYSA-N

• 2-methyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide is a useful research compound. Its molecular formula is C16H24BNO3 and its molecular weight is 289.18. The purity is usually 95%.